Cas no 922874-41-7 (2,4-dichloro-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 2,4-dichloro-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 922874-41-7
• MF: C₁₇H₁₃Cl₂N₃O₄
• MW: 394.208822011948
• CID: 5505585
• Update Time: 2025-06-14

2,4-dichloro-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 2,4-dichloro-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C17H13Cl2N3O4/c1-24-13-6-3-9(7-14(13)25-2)16-21-22-17(26-16)20-15(23)11-5-4-10(18)8-12(11)19/h3-8H,1-2H3,(H,20,22,23)
• InChI Key： VEBHEFKBBTXMHI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C(OC)=C2)O1)(=O)C1=CC=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-dichloro-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Recent Advances in the Study of 2,4-dichloro-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 922874-41-7)

The compound 2,4-dichloro-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 922874-41-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, featuring an oxadiazole core, has been investigated for its potential applications in drug discovery, particularly as a kinase inhibitor and antimicrobial agent. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various biological models.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the oxadiazole moiety in 2,4-dichloro-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has shown strong binding affinity to specific kinase domains. Recent in vitro studies have demonstrated its inhibitory effects on key kinases such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. These findings suggest that the compound could serve as a lead structure for the development of novel anticancer therapeutics.

In addition to its kinase inhibitory activity, 2,4-dichloro-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has also exhibited potent antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance. Further in vivo studies are underway to assess its pharmacokinetics and safety profile.

The synthetic chemistry of 2,4-dichloro-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has also seen advancements. Researchers have developed more efficient and scalable synthetic routes, reducing the number of steps and improving yields. A recent publication in Organic Process Research & Development detailed a novel one-pot synthesis method that utilizes green chemistry principles, minimizing the use of hazardous solvents and reagents. This innovation not only enhances the compound's accessibility for further research but also aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 2,4-dichloro-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, 2,4-dichloro-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 922874-41-7) represents a versatile and promising scaffold in medicinal chemistry. Its dual functionality as a kinase inhibitor and antimicrobial agent, coupled with recent synthetic advancements, positions it as a valuable candidate for further drug development. Continued research efforts will be crucial to fully unlock its therapeutic potential and address the remaining challenges in its development pathway.